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Compound of Interest

Compound Name: Lignoceric acid-d3

Cat. No.: B3026113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and analytical

applications of Lignoceric acid-d3. It is intended to serve as a technical resource for

professionals in research and development.

Chemical and Physical Properties
Lignoceric acid-d3 is a deuterated form of lignoceric acid, a saturated very-long-chain fatty

acid (VLCFA). The deuteration makes it an ideal internal standard for mass spectrometry-

based quantification of its non-deuterated counterpart.[1] While specific physical and chemical

properties for the deuterated form are not extensively documented, the properties of lignoceric

acid provide a close approximation.
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Property Value Source(s)

Chemical Formula C₂₄H₄₅D₃O₂ [1]

Molecular Weight 371.7 g/mol [1]

CAS Number 851073-55-7 [1]

Synonyms
Tetracosanoic-24,24,24-d3

acid, C24:0-d3, FA 24:0-d3
[1]

Appearance Solid

Melting Point
84.2 °C (for non-deuterated

Lignoceric acid)

Boiling Point
272 °C @ 10 mm Hg (for non-

deuterated Lignoceric acid)

Solubility
Chloroform: 2 mg/ml, THF: 5

mg/ml

Storage Temperature -20°C

Stability ≥ 4 years

Safety and Hazard Information
Lignoceric acid-d3 is classified as causing skin irritation, serious eye irritation, and may cause

respiratory irritation.

Hazard Statement GHS Classification

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Measures:
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

Biological Context and Signaling Pathway
Lignoceric acid is a very-long-chain fatty acid (VLCFA) that is a normal component of various

tissues, particularly in the brain where it is a constituent of cerebrosides. The breakdown of

VLCFAs occurs primarily in peroxisomes through a process called beta-oxidation.

Deficiencies in the transport of VLCFAs into the peroxisome or in the beta-oxidation pathway

itself can lead to the accumulation of these fatty acids in tissues. This accumulation is

implicated in several serious genetic disorders, including X-linked Adrenoleukodystrophy (X-

ALD) and Zellweger syndrome. In X-ALD, a mutation in the ABCD1 gene leads to a defective

transporter protein (ALDP), which is responsible for importing VLCFAs into the peroxisome.

This results in the toxic accumulation of lignoceric acid and other VLCFAs, leading to

demyelination of nerve cells and adrenal insufficiency.
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Peroxisomal Very-Long-Chain Fatty Acid (VLCFA) Metabolism.

Experimental Protocols
Lignoceric acid-d3 is primarily used as an internal standard for the accurate quantification of

lignoceric acid in biological samples using gas chromatography-mass spectrometry (GC-MS) or

liquid chromatography-mass spectrometry (LC-MS).

General Workflow for Quantification of Lignoceric Acid
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1. Biological Sample Collection
(e.g., Plasma, Fibroblasts)

2. Addition of Lignoceric Acid-d3
(Internal Standard)

3. Total Lipid Extraction

4. Saponification (Hydrolysis)
to release free fatty acids

5. Derivatization (for GC-MS)
e.g., to PFB esters

LC-MS/MS

Derivatization not always required

GC-MS

6. Instrumental Analysis

7. Data Analysis
(Quantification relative to internal standard)

Click to download full resolution via product page

General workflow for lignoceric acid quantification.
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Sample Preparation for GC-MS Analysis
The following is a generalized protocol for the preparation of biological samples for the

quantification of total lignoceric acid.

Sample Lysis and Internal Standard Spiking:

For cultured cells (e.g., 0.5 x 10⁶ cells), suspend the cell pellet in phosphate-buffered

saline (PBS).

Add a known amount of Lignoceric acid-d3 (in an appropriate solvent like ethanol) to the

sample.

Lyse the cells by adding methanol.

Lipid Extraction:

Acidify the mixture with hydrochloric acid (HCl).

Perform a liquid-liquid extraction using a non-polar solvent like isooctane to separate the

lipids.

Collect the organic (upper) layer containing the lipids. Repeat the extraction for better

recovery.

Saponification (Hydrolysis):

To analyze total fatty acids (including those in complex lipids), the extracted lipids must be

hydrolyzed.

This is typically done by heating the sample in a methanolic solution of potassium

hydroxide (KOH).

After hydrolysis, neutralize the solution with an acid.

Derivatization:
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For GC-MS analysis, the carboxyl group of the fatty acids needs to be derivatized to make

them more volatile.

A common method is the esterification to pentafluorobenzyl (PFB) esters using PFB

bromide in the presence of a catalyst like diisopropylethylamine.

After the reaction, the solvent is evaporated, and the derivatized fatty acids are

redissolved in a solvent suitable for injection into the GC-MS (e.g., isooctane).

Instrumental Analysis
GC-MS: The derivatized sample is injected into a gas chromatograph, where the fatty acid

esters are separated based on their boiling points and polarity on a capillary column. The

separated compounds then enter the mass spectrometer, which ionizes them and detects

the fragments based on their mass-to-charge ratio. Quantification is achieved by comparing

the peak area of the endogenous lignoceric acid derivative to that of the lignoceric acid-d3
derivative.

LC-MS/MS: For LC-MS analysis, derivatization may not be necessary. The extracted and

hydrolyzed fatty acids are separated by liquid chromatography, typically using a reversed-

phase column. The eluting compounds are then introduced into a tandem mass

spectrometer. Specific precursor-product ion transitions for both lignoceric acid and

lignoceric acid-d3 are monitored for highly selective and sensitive quantification.

Conclusion
Lignoceric acid-d3 is an essential tool for researchers studying the metabolism of very-long-

chain fatty acids and its role in health and disease. Its use as an internal standard allows for

precise and accurate quantification of lignoceric acid in complex biological matrices. Adherence

to appropriate safety protocols is crucial when handling this compound, particularly regarding

skin and eye exposure. The experimental workflows provided herein offer a foundational

understanding for the application of Lignoceric acid-d3 in a research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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